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Compound of Interest

Compound Name: BP Fluor 488 Tetrazine

Cat. No.: B15557463 Get Quote

Essential Safety and Handling Guide for BP
Fluor 488 Tetrazine
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, operation, and disposal of BP Fluor 488 Tetrazine, ensuring laboratory

safety and procedural clarity.

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for BP Fluor 488 Tetrazine. Adherence to these guidelines is critical for

minimizing risk and ensuring a safe laboratory environment for all personnel.

Understanding the Compound: Key Data
BP Fluor 488 Tetrazine is a bright, green-fluorescent probe utilized for the detection of TCO-

tagged biopolymers.[1] Below is a summary of its key quantitative properties.
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Property Value

Molecular Formula C₃₀H₂₁N₇O₁₀S₂

Molecular Weight 703.7 g/mol [1][2]

CAS Number 1466419-80-6[1][2]

Excitation Maximum 493 nm[1]

Emission Maximum 517 nm[1]

Solubility Water, MeOH, DMSO, DMF[1]

Storage Condition -20°C[1]

Personal Protective Equipment (PPE): Your First
Line of Defense
The Safety Data Sheet (SDS) for BP Fluor 488 Tetrazine mandates the use of specific PPE to

prevent exposure.[2][3] Always wear the following when handling this compound:

Eye Protection: Wear suitable eye protection, such as safety goggles with side shields.

Hand Protection: Chemical-resistant gloves are required. Inspect gloves for integrity before

each use.

Skin Protection: Wear suitable protective clothing, such as a lab coat, to prevent skin

contact.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[3] If dust is generated, do not breathe it.[2]

Operational Plan: A Step-by-Step Workflow for Safe
Handling
Follow this procedural guidance for all stages of handling BP Fluor 488 Tetrazine, from receipt

to disposal.
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3.1. Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a closed vessel in a refrigerated environment at -20°C.[1][3]

Ensure the storage area is secure and accessible only to authorized personnel.

3.2. Preparation and Use

All handling of this product should be conducted by, or under the close supervision of,

individuals qualified in handling potentially hazardous chemicals.[3]

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[3]

Avoid the formation of dust and aerosols.

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling the compound.[2]

3.3. Experimental Protocol: Cell Labeling Example

Reagent Preparation: Prepare a stock solution of BP Fluor 488 Tetrazine in a suitable

solvent like DMSO.

Cell Treatment: Dilute the stock solution to the desired final concentration in your cell culture

medium.

Incubation: Add the labeling medium to your cells (expressing a TCO-tagged protein) and

incubate for a specific period (e.g., 10-30 minutes).[4][5]

Washing: After incubation, wash the cells with fresh medium to remove any unbound dye.[4]

Imaging: The labeled cells can now be imaged using a fluorescence microscope with

appropriate filter sets for green fluorescence.

Emergency Procedures: Be Prepared
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4.1. First Aid Measures

Skin Contact: Immediately wash the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[2][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, ensuring to separate the eyelids with fingers. Seek medical attention if irritation

persists.[2][3]

Inhalation: Move the individual to fresh air. If symptoms persist or in severe cases, seek

medical attention.[2][3]

Ingestion: Wash out the mouth with plenty of water for at least 15 minutes and seek

immediate medical attention.[2][3]

4.2. Accidental Release

Wear appropriate personal protective equipment as outlined in Section 2.

Mix the spilled material with sand or a similar inert absorbent material.

Sweep up the mixture and place it in a tightly closed container for disposal.[3]

Do not allow the material to enter drains or water courses.[3]

Disposal Plan: Responsible Waste Management
The disposal of BP Fluor 488 Tetrazine and any contaminated materials must be treated as

special waste.

Waste Collection: Collect all waste materials, including unused product, contaminated

consumables (e.g., pipette tips, gloves), and absorbent materials from spills, in a designated

and clearly labeled hazardous waste container.

Licensed Disposal: Arrange for the disposal of the waste through a licensed disposal

company.[3]
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Regulatory Compliance: Ensure that the disposal is carried out in consultation with your local

waste disposal authority and in accordance with all national and regional regulations.[3]

Visualizing the Workflow: Safe Handling of BP Fluor
488 Tetrazine

Preparation Handling (in Fume Hood) Cleanup & Disposal

Receive & Inspect Store at -20°C Don Appropriate PPE Prepare Stock Solution Perform Experiment Decontaminate Work Area Collect Waste Dispose as Special Waste

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15557463?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

